Cas no 2167867-29-8 (2-{(tert-butoxy)carbonylamino}-2-(1-methoxycyclobutyl)acetic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-(1-methoxycyclobutyl)acetic acid
• CAS No: 2167867-29-8
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5968294
• PubChem ID: 137955317
• Update Time: 2025-06-15

2-{(tert-butoxy)carbonylamino}-2-(1-methoxycyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methoxy-
• 2-{(tert-butoxy)carbonylamino}-2-(1-methoxycyclobutyl)acetic acid
• 2167867-29-8
• EN300-1071104
• 2-{[(tert-butoxy)carbonyl]amino}-2-(1-methoxycyclobutyl)acetic acid

• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(16)13-8(9(14)15)12(17-4)6-5-7-12/h8H,5-7H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key： PIXQHOODLCQMOD-UHFFFAOYSA-N
• SMILES： C1(OC)(C(NC(OC(C)(C)C)=O)C(O)=O)CCC1

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 396.3±17.0 °C(Predicted)
• pka: 3.94±0.10(Predicted)

Additional information on 2-{(tert-butoxy)carbonylamino}-2-(1-methoxycyclobutyl)acetic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-2-(1-methoxycyclobutyl)acetic acid (CAS No. 2167867-29-8)

2-{(tert-butoxy)carbonylamino}-2-(1-methoxycyclobutyl)acetic acid, identified by its CAS number 2167867-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its unique structural features, which include a tert-butoxy carbonyl group and a 1-methoxycyclobutyl moiety. These structural components not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and medicinal chemistry.

The tert-butoxy carbonyl group (Boc group) is a well-known protecting group in organic synthesis, particularly in the field of peptide chemistry. Its stability under various reaction conditions makes it an invaluable tool for protecting amino groups during synthetic processes. On the other hand, the 1-methoxycyclobutyl group introduces a cycloalkyl backbone with a methoxy substituent, which can influence the electronic and steric properties of the molecule. This combination of functional groups makes 2-{(tert-butoxy)carbonylamino}-2-(1-methoxycyclobutyl)acetic acid a versatile intermediate for the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The cyclobutyl ring system, in particular, has been explored for its potential to enhance binding affinity and metabolic stability in drug candidates. The presence of the 1-methoxycyclobutyl group in this compound suggests that it may exhibit favorable pharmacokinetic properties, making it an attractive candidate for further investigation.

One of the most promising applications of 2-{(tert-butoxy)carbonylamino}-2-(1-methoxycyclobutyl)acetic acid is in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop new analogs with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and receptor binding. The Boc-protected amino group allows for selective deprotection under mild acidic conditions, facilitating the introduction of various side chains or functional groups at specific positions.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. Compounds like 2-{(tert-butoxy)carbonylamino}-2-(1-methoxycyclobutyl)acetic acid contribute to this diversity by providing unique structural motifs that can be further modified to target specific biological pathways. The cyclobutyl ring, in particular, has been shown to improve oral bioavailability and reduce metabolic clearance, making it an attractive feature for drug design.

The synthesis of 2-{(tert-butoxy)carbonylamino}-2-(1-methoxycyclobutyl)acetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the cyclobutyl derivative followed by the introduction of the Boc-protected amino group. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact.

In conclusion, 2-{(tert-butoxy)carbonylamino}-2-(1-methoxycyclobutyl)acetic acid (CAS No. 2167867-29-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for the synthesis of novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and medicinal chemistry.